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Compound of Interest

Compound Name: Fluo-8 AM

Cat. No.: B3026470 Get Quote

For researchers, scientists, and drug development professionals utilizing Fluo-8 AM, a

fluorescent calcium indicator, ensuring its proper disposal is a critical component of laboratory

safety and environmental responsibility. Adherence to correct disposal protocols minimizes

risks and ensures compliance with regulatory standards.

Immediate Safety and Handling Considerations
Fluo-8 AM is typically supplied as a solid and is soluble in dimethyl sulfoxide (DMSO).[1] While

some safety data sheets (SDS) classify Fluo-8 AM as not a dangerous substance according to

the Globally Harmonized System (GHS), other sources indicate that it may cause skin and eye

irritation.[2][3] Therefore, it is prudent to handle this compound with appropriate personal

protective equipment (PPE), including gloves, eye protection, and a lab coat. Avoid creating

dust and prevent the chemical from coming into contact with skin or eyes.[4]

Step-by-Step Disposal Protocol
Given the nature of Fluo-8 AM and its common use in laboratories, a multi-step disposal

process is recommended. This procedure is based on general best practices for chemical

waste and should be adapted to comply with your institution's specific guidelines and local

regulations.[2][4][5]

Segregation of Waste:
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Solid Waste: Collect any unused or expired solid Fluo-8 AM, as well as any lab materials

heavily contaminated with the solid (e.g., weighing papers, pipette tips), in a clearly

labeled, sealed container designated for chemical waste.

Liquid Waste (DMSO Stock Solutions): Unused or waste solutions of Fluo-8 AM in DMSO

should be collected in a separate, sealed, and clearly labeled waste container for

flammable organic solvents.

Aqueous Solutions: Dilute aqueous solutions containing Fluo-8 AM from experiments

(e.g., cell culture media) should be collected in a designated aqueous waste container. Do

not pour these solutions down the drain unless explicitly permitted by your institution's

environmental health and safety (EHS) office.[4] Some guidelines suggest that dilute

solutions of non-mutagenic dyes may be eligible for drain disposal, but this must be

confirmed locally.[6]

Waste Container Labeling: All waste containers must be clearly labeled with the full chemical

name ("Fluo-8 AM"), the solvent (e.g., "in DMSO"), and the appropriate hazard warnings

(e.g., "Caution: Chemical Waste").

Storage of Waste: Store waste containers in a designated, well-ventilated, and cool

secondary containment area away from incompatible materials.[4]

Arranging for Disposal: Contact your institution's EHS office to schedule a pickup for the

chemical waste. Do not attempt to dispose of the chemical waste through regular trash or

sewer systems without prior approval.[4]

Quantitative Data Summary
For quick reference, the key chemical and physical properties of Fluo-8 AM are summarized in

the table below.
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Property Value

CAS Number 1345980-40-6[1][7]

Molecular Formula C50H50N2O23[8]

Molecular Weight 1046.94 g/mol [8]

Form Solid[8]

Solubility Soluble in DMSO[1][8]

Excitation Maximum ~490 nm[8]

Emission Maximum ~520 nm[8]

Calcium Kd ~390 nM[1][8]

Disposal Workflow
The logical flow for the proper disposal of Fluo-8 AM is illustrated in the diagram below.
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Caption: Workflow for the proper disposal of Fluo-8 AM waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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